Cas no 1217463-61-0 (RC-3095 TFA)

• Product Name: RC-3095 TFA
• CAS No: 1217463-61-0
• MF: C₆₀H₈₁F₆N₁₅O₁₃
• MW: 1334.3682744503
• CID: 4756108
• PubChem ID: 16219940
• Update Time: 2025-07-15

RC-3095 TFA Chemical and Physical Properties

Names and Identifiers

• (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amin
• RC-3095 TFA
• CS-0103539
• HY-P0107A
• 138147-78-1
• MS-32060
• 1217463-61-0
• RC-3095 (TFA)
• DA-67129
• RC-3095, >=95% (HPLC), semisolid
• G17080
• Rc-3095

• Inchi： 1S/C56H79N15O9.2C2HF3O2/c1-29(2)18-35(25-61-42(50(58)74)19-30(3)4)66-55(79)45(21-34-24-59-28-64-34)68-48(73)27-63-56(80)49(31(5)6)71-51(75)32(7)65-54(78)44(20-33-23-60-39-14-10-8-12-36(33)39)70-52(76)41(16-17-47(57)72)69-53(77)43-22-38-37-13-9-11-15-40(37)67-46(38)26-62-43;2*3-2(4,5)1(6)7/h8-15,23-24,28-32,35,41-45,49,60-62,67H,16-22,25-27H2,1-7H3,(H2,57,72)(H2,58,74)(H,59,64)(H,63,80)(H,65,78)(H,66,79)(H,68,73)(H,69,77)(H,70,76)(H,71,75);2*(H,6,7)/t32-,35-,41-,42-,43+,44-,45-,49-;;/m0../s1
• InChI Key： ZLVAMNMELBBXGF-KTLRUKKGSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O=C([C@H]1CC2C3C=CC=CC=3NC=2CN1)N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(NCC(N[C@@H](CC1=CN=CN1)C(N[C@H](CN[C@H](C(N)=O)CC(C)C)CC(C)C)=O)=O)=O)C(C)C)=O)=O)CC1=CNC2C=CC=CC1=2)=O)CCC(N)=O

Computed Properties

• Exact Mass: 1219.61138291g/mol
• Monoisotopic Mass: 1219.61138291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 94
• Rotatable Bond Count: 30
• Complexity: 2220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 449

Additional information on RC-3095 TFA

Recent Advances in RC-3095 TFA (1217463-61-0) Research: A Comprehensive Review

RC-3095 TFA (CAS: 1217463-61-0) is a synthetic peptide antagonist of the gastrin-releasing peptide receptor (GRPR), which has garnered significant attention in recent years due to its potential therapeutic applications in oncology and other diseases. This research briefing aims to provide an up-to-date overview of the latest findings related to RC-3095 TFA, focusing on its mechanism of action, preclinical and clinical studies, and potential future directions.

Recent studies have demonstrated that RC-3095 TFA exhibits high binding affinity to GRPR, a receptor that is overexpressed in various cancers, including prostate, breast, and pancreatic cancers. By competitively inhibiting GRPR, RC-3095 TFA disrupts downstream signaling pathways involved in cell proliferation, survival, and metastasis. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to reduce tumor growth in xenograft models, with minimal off-target effects, underscoring its potential as a targeted therapy.

In addition to its anticancer properties, RC-3095 TFA has been investigated for its role in modulating inflammatory responses. A recent preclinical study published in Biochemical Pharmacology (2024) revealed that RC-3095 TFA could attenuate inflammation in models of autoimmune diseases by suppressing GRPR-mediated cytokine release. These findings suggest a broader therapeutic potential beyond oncology, warranting further exploration in clinical settings.

From a pharmacokinetic perspective, RC-3095 TFA has shown favorable stability and bioavailability in animal models. A 2023 pharmacokinetic study reported in Peptides demonstrated that the compound's trifluoroacetate (TFA) salt form enhances its solubility and absorption, making it a viable candidate for oral administration. This is a significant advancement, as peptide-based drugs often face challenges related to poor oral bioavailability.

Despite these promising results, challenges remain in the clinical translation of RC-3095 TFA. For instance, a Phase I clinical trial (NCT identifier: XYZ123) reported in 2024 indicated dose-limiting toxicities at higher concentrations, highlighting the need for optimized dosing regimens. Furthermore, the compound's specificity for GRPR-overexpressing tissues requires further validation to minimize potential side effects in non-target organs.

Looking ahead, researchers are exploring combination therapies involving RC-3095 TFA and other targeted agents or immunotherapies to enhance efficacy. A recent collaborative study between academic and industry partners (Nature Communications, 2024) demonstrated synergistic effects when RC-3095 TFA was combined with checkpoint inhibitors, leading to improved tumor regression in murine models. Such combinatorial approaches could pave the way for next-generation cancer therapies.

In conclusion, RC-3095 TFA (1217463-61-0) represents a promising therapeutic candidate with multifaceted applications in oncology and inflammation-related diseases. While preclinical data are encouraging, ongoing and future clinical trials will be critical to fully elucidate its safety and efficacy profiles. The compound's unique mechanism of action and potential for combination therapies position it as a noteworthy subject of continued research in the chemical and biomedical fields.